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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl phenylacetate is an aromatic ester recognized for its sweet, floral, and honey-like

aroma, reminiscent of jasmine.[1] Beyond its own pleasant scent profile, benzyl phenylacetate
is valued in the fragrance industry for its role as a fixative.[2] Fixatives are essential

components in perfumery that reduce the evaporation rate of more volatile fragrance

ingredients, thereby enhancing the longevity and stability of the overall scent profile.[1] This

document provides detailed application notes and experimental protocols for evaluating the

efficacy of benzyl phenylacetate as a fragrance fixative.

Physicochemical and Olfactory Properties of Benzyl
Phenylacetate
A comprehensive understanding of the properties of benzyl phenylacetate is crucial for its

effective application in fragrance formulations.
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Property Value Reference

Chemical Name Benzyl 2-phenylacetate [2]

Synonyms
Phenylacetic acid benzyl ester,

Benzyl α-toluate
[1]

CAS Number 102-16-9 [1]

Molecular Formula C₁₅H₁₄O₂ [1][3]

Molecular Weight 226.27 g/mol [1][3]

Appearance Colorless liquid [1]

Odor Profile
Sweet, floral, jasmine, honey,

with cocoa undertones
[2][4]

Boiling Point 316 - 318 °C [1]

Solubility
Soluble in alcohol, insoluble in

water
[5]

Substantivity on Smelling Strip > 400 hours [2]

Application and Usage Levels
Benzyl phenylacetate serves as a middle-to-base note in fragrance compositions, contributing

to the heart of the scent while providing a fixative effect.[2] Its versatility allows for its use in a

variety of product types.

Application
Recommended Concentration Range (%)
in Fragrance Concentrate

Fine Fragrance (e.g., Perfumes, Eau de Parfum) 0.5 - 5.0

Personal Care (e.g., Lotions, Creams) 0.1 - 2.0

Household Products (e.g., Air Fresheners) 0.2 - 3.0

Note: These are general guidelines. Optimal concentrations should be determined through

empirical testing for each specific formulation.
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Mechanism of Action as a Fixative
The primary mechanism by which benzyl phenylacetate and other fixatives function is by

lowering the vapor pressure of the more volatile fragrance components. Due to its higher

molecular weight and lower volatility compared to top and middle note ingredients, it forms

intermolecular bonds with these lighter molecules, slowing their evaporation from the skin or

other substrates. This "anchoring" effect leads to a more linear and prolonged scent release

profile.

Experimental Protocols for Efficacy Evaluation
To quantitatively assess the performance of benzyl phenylacetate as a fixative, two primary

methodologies are recommended: instrumental analysis via headspace gas chromatography-

mass spectrometry (GC-MS) and sensory analysis through trained panel evaluation.

Instrumental Analysis: Headspace GC-MS for
Evaporation Rate Determination
This protocol allows for the quantitative measurement of the concentration of fragrance

volatiles in the headspace above a sample over time, providing a direct measure of the

evaporation rate.

Objective: To compare the evaporation rate of a model fragrance formulation with and without

the addition of benzyl phenylacetate.

Materials:

Model fragrance accord (e.g., a simple floral or citrus blend)

Benzyl phenylacetate

Ethanol (perfumer's grade)

Headspace vials (20 mL) with magnetic crimp caps and septa

Solid-Phase Microextraction (SPME) fibers (e.g., PDMS/DVB)

Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace autosampler
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Procedure:

Sample Preparation:

Control Formulation: Prepare a 10% solution of the model fragrance accord in ethanol.

Test Formulation: Prepare a 10% solution of the model fragrance accord in ethanol, with

the addition of 2% benzyl phenylacetate (of the total formulation).

Application:

Pipette 100 µL of the control formulation into a headspace vial.

Pipette 100 µL of the test formulation into a separate headspace vial.

Prepare multiple vials for each formulation to be analyzed at different time points.

Incubation and Headspace Sampling:

Place the vials in the headspace autosampler, maintained at a constant temperature (e.g.,

32°C to simulate skin temperature).

At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), perform automated headspace

SPME sampling.

SPME Parameters: Expose the SPME fiber to the headspace of the vial for a fixed time

(e.g., 15 minutes) to allow for equilibrium.[6]

GC-MS Analysis:

After each sampling interval, the SPME fiber is automatically desorbed in the GC inlet.

Suggested GC-MS Parameters:

Inlet Temperature: 250°C

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent
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Oven Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at

10°C/min, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Detector: Scan range of m/z 40-400.

Data Analysis:

Identify the major volatile compounds from the model fragrance accord in the

chromatograms.

Integrate the peak areas for each identified compound at each time point for both the

control and test formulations.

Plot the peak area of each volatile compound as a function of time for both formulations. A

slower decay in peak area for the test formulation indicates a fixative effect.

Expected Outcome: The inclusion of benzyl phenylacetate is expected to decrease the rate of

decline in the headspace concentration of the more volatile fragrance components, as

illustrated by smaller reductions in their corresponding peak areas over time compared to the

control.

Sensory Analysis: Trained Panel Evaluation of
Fragrance Longevity
This protocol provides a method for assessing the perceived intensity and longevity of a

fragrance on a substrate, which is a crucial measure of fixative performance.

Objective: To determine if the addition of benzyl phenylacetate to a fragrance formulation

results in a perceivable increase in scent longevity and intensity over time.

Materials:

Control and Test fragrance formulations as prepared in section 5.1.

Perfumer's testing strips (blotters).
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A panel of trained sensory assessors (minimum of 8-10 panelists).

An odor-free, well-ventilated evaluation room.[7]

Coffee beans (for olfactory palate cleansing).

Procedure:

Sample Preparation and Application:

Dip the end of a perfumer's testing strip into the control formulation for 2 seconds.

Dip a separate, identical strip into the test formulation for 2 seconds.

Allow the strips to air-dry for 1 minute.

Code each strip with a random, three-digit number to blind the panelists.

Sensory Evaluation:

Present the coded blotters to the panelists in a randomized order.

At specified time intervals (e.g., 0, 0.5, 1, 2, 4, 6, and 8 hours), instruct the panelists to

evaluate the intensity of the fragrance on each strip.[8]

Panelists should rate the fragrance intensity on a labeled magnitude scale (LMS) from 0

(no scent) to 100 (strongest imaginable).

Provide coffee beans for panelists to smell between evaluations to minimize olfactory

fatigue.

Data Analysis:

For each time point, calculate the average intensity rating for both the control and test

formulations.

Plot the average intensity rating as a function of time for both formulations.
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Perform statistical analysis (e.g., t-test or ANOVA) to determine if there is a significant

difference in perceived intensity between the control and test formulations at each time

point.

Expected Outcome: The fragrance formulation containing benzyl phenylacetate is expected to

receive significantly higher intensity ratings at later time points compared to the control,

demonstrating its effectiveness in prolonging the perceived scent.

Data Presentation: Representative Results
The following tables present hypothetical, yet representative, data from the experimental

protocols described above.

Table 6.1: Representative Headspace GC-MS Data for a Volatile Top Note (Limonene)

Time (Hours)

Peak Area of
Limonene
(Control - No
Fixative)

Peak Area of
Limonene
(Test - with
Benzyl
Phenylacetate)

% Decrease
from Initial
(Control)

% Decrease
from Initial
(Test)

0 1,500,000 1,480,000 0% 0%

1 900,000 1,100,000 40% 26%

2 450,000 750,000 70% 49%

4 150,000 400,000 90% 73%

6 50,000 200,000 97% 86%

8 < 10,000 90,000 >99% 94%

Table 6.2: Representative Sensory Panel Data (Average Intensity Rating on LMS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b085878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time (Hours)
Average Intensity (Control
- No Fixative)

Average Intensity (Test -
with Benzyl Phenylacetate)

0 85 84

0.5 70 75

1 55 65

2 35 50

4 15 30

6 5 18

8 1 10

Visualizations
Olfactory Signaling Pathway
The perception of fragrance, including the sustained release profile enhanced by fixatives like

benzyl phenylacetate, is initiated by a complex signaling cascade in the olfactory system.
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Simplified diagram of the olfactory signal transduction pathway.

Experimental Workflow for Fixative Evaluation
A logical workflow is essential for the systematic evaluation of fragrance fixatives.
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Workflow for the evaluation of benzyl phenylacetate as a fragrance fixative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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